2-(6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

• IUPAC Name: 2-[6-(trifluoromethyl)imidazo[1,2-b]pyrazol-1-yl]ethanol
• InChI: InChI=1S/C8H8F3N3O/c9-8(10,11)6-5-7-13(3-4-15)1-2-14(7)12-6/h1-2,5,15H,3-4H2
• InChI Key: OYQCPZWTUMSWEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC(=N2)C(F)(F)F)N1CCO
• Molecular Formula: C8H8F3N3O
• Molecular Weight: 219.16 g/mol
• CAS No.: 2090278-68-3

Description

The compound “2-(6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol” is a heterocyclic compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of imidazole-containing compounds can be achieved through several strategies. Among these methods, chalcones, hydrazines, diazo compounds, and hydrazones are most commonly applied under different reaction conditions for the synthesis of pyrazoline and its analogs.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered imidazole ring attached to a pyrazole ring via an ethan-1-ol linker. The InChI code for this compound is 1S/C6H7F3N2O/c7-6(8,9)5-1-2-11(10-5)3-4-12/h1-2,12H,3-4H2.

Chemical Reactions Analysis

The chemical reactions involving imidazole-containing compounds are diverse and depend on the specific compound and reaction conditions. For instance, pyrazolines or their analogs can be prepared by several synthesis strategies.

Scientific Research Applications

Antibacterial Activity

Novel derivatives have been synthesized with the intention of exploring their antibacterial potential. For example, a series of derivatives were evaluated for their antibacterial activity, showcasing the chemical versatility and potential biomedical applications of these compounds (Prasad, 2021).

Anticancer Agents

Derivatives of 2-(6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol have been investigated for their potential as anticancer agents. A study highlighted the design, synthesis, and characterization of new derivatives as potential anti-microbial, anti-oxidant, and anti-cancer agents, demonstrating promising leads for future drug development (Bhat et al., 2016).

Antimicrobial and Antioxidant Activities

Another aspect of research focuses on the antimicrobial and antioxidant capabilities of these compounds. Synthesis and evaluation of derivatives have been conducted, with some displaying broad-spectrum antimicrobial and antioxidant activities, underlining their potential in treating infectious diseases and in oxidative stress-related conditions (Punia et al., 2021).

Structural Analysis and Synthesis Techniques

The structural characterization and synthesis of these compounds are also significant areas of research. Studies detail efficient synthesis methods, structural elucidation, and the exploration of their properties, paving the way for further chemical modifications and applications in various scientific fields (Shao et al., 2009).

Mechanism of Action

Target of action

Imidazole and pyrazole derivatives are known for their broad range of biological activities . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . Therefore, the targets of these compounds can be diverse, depending on the specific derivative and its functional groups.

Mode of action

The mode of action of imidazole and pyrazole derivatives can vary widely. For instance, some derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical pathways

The biochemical pathways affected by imidazole and pyrazole derivatives can be numerous, given their wide range of biological activities. For example, some derivatives might interfere with the synthesis of certain proteins or nucleic acids, disrupt cell membrane integrity, or inhibit specific enzymes .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . This suggests that imidazole derivatives might have good bioavailability.

Result of action

The molecular and cellular effects of imidazole and pyrazole derivatives can be diverse, reflecting their wide range of biological activities. For instance, they might inhibit the growth of bacteria or fungi, reduce inflammation, or kill cancer cells .

Future Directions

The future directions in the research of imidazole-containing compounds are promising. Due to their broad-spectrum utility, scientists are continuously captivated by pyrazolines and their derivatives to study their chemistry. There is a focus on new greener and more economical ways for their synthesis. Furthermore, there is a need for the development of new drugs that overcome the problems of antimicrobial resistance.

Biochemical Analysis

Biochemical Properties

2-(6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with acetylcholinesterase, an enzyme responsible for hydrolyzing acetylcholine in the nervous system . The interaction between this compound and acetylcholinesterase results in the inhibition of the enzyme’s activity, leading to increased levels of acetylcholine and altered neurotransmission.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation . Additionally, this compound can alter the expression of genes involved in oxidative stress response, thereby impacting cellular metabolism and homeostasis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. For instance, the compound’s interaction with acetylcholinesterase involves binding to the enzyme’s active site, preventing the hydrolysis of acetylcholine . This binding interaction is facilitated by the trifluoromethyl group, which enhances the compound’s affinity for the enzyme. Additionally, this compound can modulate the activity of transcription factors, leading to altered gene expression and cellular responses.

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. Studies have shown that the compound is relatively stable under standard laboratory conditions, with minimal degradation over extended periods . Long-term exposure to this compound can lead to cumulative effects on cellular function, including alterations in cell signaling and metabolism. In vitro and in vivo studies have demonstrated that prolonged exposure to the compound can result in oxidative stress and changes in cellular homeostasis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and exerts its biochemical effects without causing significant adverse reactions . At higher doses, this compound can induce toxic effects, including hepatotoxicity and neurotoxicity. Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced at specific dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound undergoes biotransformation through phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . Enzymes such as cytochrome P450 play a crucial role in the oxidative metabolism of this compound, leading to the formation of metabolites that can be further conjugated and excreted . These metabolic pathways influence the compound’s bioavailability and overall pharmacokinetic profile.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can cross cellular membranes through passive diffusion and active transport mechanisms . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. The distribution of the compound within tissues is also affected by its affinity for specific binding sites and its ability to interact with transport proteins .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound can be targeted to specific cellular compartments through post-translational modifications and targeting signals . For example, the presence of a trifluoromethyl group may facilitate the compound’s localization to the endoplasmic reticulum or mitochondria, where it can exert its biochemical effects. The subcellular distribution of this compound influences its interactions with biomolecules and its overall impact on cellular function .